Cas no 55129-60-7 (2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-)

• Product Name: 2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-
• CAS No: 55129-60-7
• MF: C₁₅H₁₆O₅
• MW: 276.284544944763
• CID: 375756
• PubChem ID: 315933
• Update Time: 2025-04-19

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-
• (2,8-dioxo-4,5,6,7-tetrahydro-3H-1-benzoxecin-10-yl) acetate
• 2H-1-Benzoxecin-2, 10-(acetyloxy)-4,5,6,7-tetrahydro-
• AC1L7SRQ
• CTK8J2271
• NSC242993
• NSC-242993
• DTXSID60311402
• 2H-1-Benzoxecin-2,8(3H)-dione, 10-(acetyloxy)-4,5,6,7-tetrahydro-
• 55129-60-7
• SMR001830830
• CHEMBL1906510
• MLS003115248

• Inchi： 1S/C15H16O5/c1-10(16)19-11-7-8-14-12(9-11)13(17)5-3-2-4-6-15(18)20-14/h7-9H,2-6H2,1H3
• InChI Key： GQIWVSJJJGSNGB-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC(C2C=C(C=CC1=2)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 276.09978
• Monoisotopic Mass: 276.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.207
• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 196.3°C
• Refractive Index: 1.524
• PSA: 69.67
• LogP: 2.66410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins Oxocins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxocins